N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide” is likely to be an organic compound containing several functional groups, including an imidazo[1,2-b]pyridazine ring, a methoxy group, a phenyl ring, and a trifluoromethyl group . The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an imidazo[1,2-b]pyridazine ring, which is a fused bicyclic heterocycle. This ring is attached to a phenyl ring via a nitrogen atom, and the phenyl ring carries a trifluoromethyl group .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the imidazo[1,2-b]pyridazine ring and the trifluoromethyl group. The imidazo[1,2-b]pyridazine ring is a heterocyclic compound and might undergo reactions typical of such compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could influence the compound’s lipophilicity and hence its solubility in various solvents .Scientific Research Applications
Antiviral Drug Discovery
Antiviral drug discovery has been a significant area of research, with various compounds being investigated for their potential to inhibit viral infections. While the specific compound is not directly mentioned, related structures, such as imidazo[1,2-b]pyridazine derivatives, have been explored for their antiviral activities. These compounds, including the closely related structural analogs, have been part of the narrative in understanding the molecular frameworks beneficial for antiviral drug development (De Clercq, 2009).
Serotonin Receptor Antagonists
Research into serotonin receptor antagonists has led to the synthesis and investigation of various imidazole derivatives. Such compounds are of interest in treating conditions like irritable bowel syndrome (IBS) and nausea associated with cancer chemotherapy. Conformationally restricted fused imidazole derivatives have shown promise in this field, indicating the potential for the structural motif present in N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide to contribute to serotonin receptor antagonism (Ohta et al., 1996).
Central Nervous System Activity
Compounds featuring the imidazo[1,2-b]pyridazine core have been synthesized and assessed for their activity in the central nervous system (CNS). These studies are crucial for developing new therapeutic agents targeting CNS disorders, highlighting the importance of the structural features shared with this compound in mediating biological effects within the brain (Barlin et al., 1992).
Future Directions
properties
IUPAC Name |
N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15F3N4O2/c1-30-19-10-9-18-26-17(12-28(18)27-19)13-5-7-16(8-6-13)25-20(29)14-3-2-4-15(11-14)21(22,23)24/h2-12H,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDGTVKKYSPOENP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.